Cas no 2172036-75-6 (2-5-(1-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-5-(1-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172036-75-6
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 5566467
• PubChem ID: 165595769
• Update Time: 2025-06-03

2-5-(1-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[5-(1-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-yl]acetonitrile
• 2172036-75-6
• EN300-1599226
• 2-5-(1-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile

• Inchi： 1S/C12H20N4O/c1-8(2)9(3)16-12(10(4)17-5)11(6-7-13)14-15-16/h8-10H,6H2,1-5H3
• InChI Key： GTJLTKGIWBJQGX-UHFFFAOYSA-N
• SMILES： O(C)C(C)C1=C(CC#N)N=NN1C(C)C(C)C

Computed Properties

• Exact Mass: 236.16371127g/mol
• Monoisotopic Mass: 236.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 63.7Ų

Additional information on 2-5-(1-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile

2-5-(1-Methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile: A Comprehensive Overview

The compound with CAS No. 2172036-75-6, known as 2-5-(1-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile, has garnered significant attention in the field of organic chemistry and pharmaceutical research. This molecule is a derivative of the 1,2,3-triazole family, which has been extensively studied for its unique chemical properties and potential applications in drug design. The long-tail keywords such as "triazole derivatives," "acetonitrile functional group," and "methoxyethyl substituents" highlight its structural features and functional groups that contribute to its reactivity and biological activity.

Recent studies have focused on the synthesis and characterization of this compound, emphasizing its role as a building block in medicinal chemistry. The 1H-1,2,3-triazole ring serves as a versatile scaffold for constructing bioactive molecules. Researchers have explored the effects of substituents on the triazole ring, such as the methoxyethyl group and 3-methylbutan-2-yl group, on the compound's stability, solubility, and bioavailability. These findings have implications for the development of new drugs targeting various therapeutic areas.

The acetonitrile group in this compound adds another layer of complexity to its chemical profile. Acetonitriles are known for their ability to participate in hydrogen bonding and other non-covalent interactions, which are critical for molecular recognition in biological systems. Recent advancements in computational chemistry have allowed researchers to model the interactions of this compound with potential drug targets, providing insights into its pharmacokinetic properties.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of more complex molecules. For instance, it has been used as a precursor in the construction of heterocyclic compounds with enhanced bioactivity. The methoxyethyl substituent has been shown to improve the lipophilicity of the molecule, making it more suitable for drug delivery systems.

In terms of synthesis, this compound can be prepared via a variety of methods, including click chemistry approaches that leverage the reactivity of azides and alkynes. The use of copper catalysts has been particularly effective in forming stable triazole rings under mild conditions. Recent optimizations have focused on improving the yield and purity of the product while minimizing environmental impact.

From an environmental standpoint, researchers have also investigated the degradation pathways of this compound under various conditions. Understanding its persistence in different ecosystems is crucial for assessing its safety and sustainability. Studies suggest that it undergoes rapid hydrolysis under alkaline conditions, which could mitigate concerns related to long-term environmental exposure.

In conclusion, 2-5-(1-methoxyethyl)-1-(3-methylbutan-2-yl)-1H-1,2,3-triazol-4-ylacetonitrile represents a valuable addition to the arsenal of compounds available for drug discovery and material science. Its unique combination of structural features and functional groups positions it as a key player in advancing modern chemical research.